N-[5-(1,3-benzothiazol-2-yl)-2,4-dichlorophenyl]acetamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2,4-dichlorophenyl]acetamide
• InChI: InChI=1S/C15H10Cl2N2OS/c1-8(20)18-13-6-9(10(16)7-11(13)17)15-19-12-4-2-3-5-14(12)21-15/h2-7H,1H3,(H,18,20)
• InChI Key: KSMOELMRRVDVJR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C(=C1)C2=NC3=CC=CC=C3S2)Cl)Cl
• Molecular Formula: C15H10Cl2N2OS
• Molecular Weight: 337.2 g/mol

Description

N-[5-(1,3-benzothiazol-2-yl)-2,4-dichlorophenyl]acetamide is a synthetic organic compound that belongs to the class of benzothiazole derivatives Benzothiazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-(1,3-benzothiazol-2-yl)-2,4-dichlorophenyl]acetamide typically involves the reaction of 2-aminobenzothiazole with 2,4-dichloroacetophenone under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in a suitable solvent like dimethylformamide (DMF). The mixture is heated to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

N-[5-(1,3-benzothiazol-2-yl)-2,4-dichlorophenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorinated positions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzothiazole derivatives.

Scientific Research Applications

N-[5-(1,3-benzothiazol-2-yl)-2,4-dichlorophenyl]acetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2,4-dichlorophenyl]acetamide involves its interaction with specific molecular targets. In biological systems, it may inhibit certain enzymes or interfere with cellular processes, leading to its antimicrobial or anticancer effects. The exact molecular pathways and targets can vary depending on the specific application .

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-benzothiazol-2-yl)acetamide
• N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• 2-aminobenzothiazole derivatives

Uniqueness

N-[5-(1,3-benzothiazol-2-yl)-2,4-dichlorophenyl]acetamide is unique due to the presence of the dichlorophenyl group, which can enhance its biological activity and specificity compared to other benzothiazole derivatives .